N-[2-(4-fluorophenyl)ethyl]-2-phenylacetamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C16H16FNO/c17-15-8-6-13(7-9-15)10-11-18-16(19)12-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,18,19)
• InChI Key: ATFBGHGLEMZDAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-2-phenylacetamide is a chemical compound that belongs to the class of amides. It is commonly referred to as FPEA and has been extensively studied due to its potential therapeutic applications. FPEA is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for use in scientific research. In

Mechanism of Action

FPEA's mechanism of action involves the inhibition of cyclooxygenase-2 (COX-2) and the activation of peroxisome proliferator-activated receptor gamma (PPARγ). COX-2 is an enzyme that is involved in the production of prostaglandins, which are known to cause inflammation and pain. By inhibiting COX-2, FPEA can reduce inflammation and pain. PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism. By activating PPARγ, FPEA can improve insulin sensitivity and reduce the risk of metabolic disorders.
Biochemical and Physiological Effects
FPEA has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and oxidative stress. FPEA has also been shown to improve insulin sensitivity, reduce blood glucose levels, and increase the expression of antioxidant enzymes. In addition, FPEA has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FPEA in lab experiments is its wide range of biochemical and physiological effects. FPEA has been shown to exhibit analgesic, anti-inflammatory, and anti-tumor properties, making it a promising candidate for use in various fields of scientific research. However, one of the limitations of using FPEA in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of FPEA in humans.

Future Directions

There are several future directions for the study of FPEA. One area of future research is the development of FPEA-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of future research is the development of FPEA-based drugs for the treatment of metabolic disorders such as diabetes and obesity. In addition, further studies are needed to determine the safety and efficacy of FPEA in humans.

Synthesis Methods

The synthesis of FPEA involves the reaction of 2-phenylacetic acid with 4-fluorophenethylamine in the presence of a coupling agent such as N,N-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain FPEA in its pure form.

Scientific Research Applications

FPEA has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to exhibit analgesic, anti-inflammatory, and anti-tumor properties. FPEA has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.